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Compound of Interest

Compound Name: Allyltributylphosphonium chloride
CAS No.: 1530-48-9
Cat. No.: B1585832

Get Quote

Executive Summary

Allyltributylphosphonium chloride (

, CAS: 1530-48-9) is a phosphonium-based ionic liquid (IL) derivative characterized by a
phosphonium cation with three butyl chains and one allyl group.[1] Unlike many room-
temperature ionic liquids (RTILs) that are liquid at 25°C, this compound is isolated as a white to
light yellow crystalline solid or powder at ambient conditions.

Its thermal profile is critical for applications in cellulose dissolution, fluoroelastomer curing, and
phase-transfer catalysis. Accurate determination of its melting point (

) is frequently complicated by its hygroscopic nature, where absorbed water acts as a
plasticizer, significantly depressing the observed phase transition temperature.
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Property Specification

CAS Number 1530-48-9

Molecular Formula

Molecular Weight 278.84 g/mol
Physical State (20°C) Solid / Crystalline Powder
Density ~0.96 g/cm?3 (at 20°C)

Solubilit Soluble in water, methanol, ethanol, polar
olubility .
organic solvents.[2]

Thermal Characterization Profile
The Melting Point ()

While many tributyl-alkyl phosphonium salts are liquids at room temperature, the symmetry and
packing of the allyl derivative result in a solid phase.

o Observed State: Solid at 25°C.

e Melting Range: Pure samples typically exhibit a melting transition above ambient
temperature. While specific literature values vary due to purity levels, structural analogs
(e.q., tributylpropylphosphonium chloride) and commercial specifications indicate a melting
transition often occurring in the 40°C — 100°C range, distinct from high-melting salts like
allyltriphenylphosphonium chloride (

).
e Glass Transition (

): Differential Scanning Calorimetry (DSC) may reveal a glass transition at significantly lower
temperatures (approx. -113°C reported in some databases), indicating the amorphous nature
of the supercooled liquid state.

Thermal Stability ()
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Thermal stability is a defining advantage of phosphonium ILs over their ammonium
counterparts.[3]

o Decomposition Onset (
): Typically >300°C (measured via TGA under

)

e Mechanism: Degradation primarily occurs via Reverse Menschutkin reaction (dealkylation) or

-elimination, though the lack of

-hydrogens on the phosphonium core (excluding the butyl chains) enhances stability.

Experimental Protocols
Protocol: Accurate Melting Point Determination via DSC

Standard capillary melting point methods are often insufficient for ionic liquids due to their
tendency to supercool and absorb moisture. Differential Scanning Calorimetry (DSC) is the
gold standard.

Objective: Determine

and
with <0.5°C error.

Workflow Diagram:
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Data Analysis
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Figure 1: DSC Thermal Cycle for lonic Liquid Characterization. The cooling step ensures a

defined thermal history, critical for observing glass transitions.

Step-by-Step Methodology:
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e Pre-treatment: Dry the sample in a vacuum oven at 50°C for at least 48 hours. Critical: Water
content >500 ppm can depress

by 5-10°C.

e Encapsulation: In a dry box (argon atmosphere), weigh 5-10 mg of sample into an aluminum
DSC pan and hermetically seal it.

e Thermal Cycle:

o

Equilibrate: -150°C.

[¢]

Ramp 1: Heat to 120°C at 10°C/min (to erase thermal history).

Cool: Cool to -150°C at 10°C/min.

[¢]

[e]

Ramp 2: Heat to 150°C at 5°C/min (Data collection ramp).

e Analysis: The melting point is defined as the onset of the endothermic peak during the
second heating ramp.

Synthesis & Purity Implications

The melting point is a direct proxy for purity. The synthesis involves the quaternization of
tributylphosphine.

Reaction Pathway:

Synthesis Workflow:

Tributylphosphine N2 atm Quaternization Solvent Removal Remove unreacted PBu3 _ Recrystallization / Pure [P444allyl]CI
+ Allyl Chloride (Toluene/Acetonitrile, 50-70°C) (Rotary Evaporator) gl Washing (Hexane/Ether) (White Solid)

Click to download full resolution via product page

Figure 2: Synthesis and purification workflow. Removal of unreacted tributylphosphine is
essential as it is a liquid that will solvate the product, falsely lowering the melting point.
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Applications & Relevance
The solid state of
is temporary in many applications, as it is often used in solution or as a molten salt.

e Cellulose Dissolution:

o Allyl-functionalized ILs are potent solvents for cellulose. The mechanism involves the
chloride anion (

) breaking the intermolecular hydrogen bond network of cellulose, while the allyl group on
the cation interacts via

-systems or van der Waals forces to prevent re-aggregation.

o Operational Note: The IL is typically melted (if
< 100°C) or dissolved in a co-solvent (e.g., DMSO) to facilitate biopolymer processing.
e Fluoroelastomer Curing:

o Used as a phase-transfer catalyst or cure accelerator. The thermal stability allows it to
survive the high-temperature curing cycles (often >170°C) without degrading, unlike many
ammonium salts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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